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Abstract

Anticancer agent 194, also identified as compound 10p, has emerged as a novel molecule
with significant potential in oncology research. This agent uniquely induces both ferroptosis and
autophagy in colon cancer cells. Its primary mechanism of action involves the accumulation of
reactive oxygen species (ROS), leading to cell cycle arrest at the G2/M phase and subsequent
cell death. A key molecular target implicated in the ferroptotic pathway induced by this agent is
Glutathione Peroxidase 4 (GPX4). This technical guide provides a comprehensive overview of
the available data on anticancer agent 194, focusing on its effects on GPX4, quantitative
efficacy, and the experimental methodologies used for its characterization.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the study of anticancer
agent 194 (compound 10p) in the context of colon cancer cell lines.

Table 1: In Vitro Efficacy of Anticancer Agent 194 (Compound 10p)

Parameter Cell Line Value Exposure Time

IC50 HT-29 1.97 uM 48 hours[1]
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Table 2: Cellular Effects of Anticancer Agent 194 (Compound 10p) on HT-29 Cells

Concentration

Effect Exposure Time Key Findings
Range
Concentration-
Cell Cycle Arrest 1-4 uM 48 hours dependent arrest at

the G2/M phase[1]

Concentration-
GPX4 Expression 0.5-4 uM 48 hours dependent decrease
in GPX4 expression[1]

Autophagy Induction 1-4 uM 48 hours Induces autophagy[1]

Triggers massive
ROS Accumulation Not specified Not specified accumulation of
ROS|2]

Signaling Pathway and Mechanism of Action

Anticancer agent 194 (compound 10p) exerts its anticancer effects through a dual mechanism
involving the induction of ferroptosis and autophagy, driven by the accumulation of reactive
oxygen species (ROS). A central element of the ferroptosis pathway is the downregulation of
GPXA4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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